2,3-Dimethylpyridine-d9

• Molecular Formula: C7H9N
• Molecular Weight: 116.21 g/mol
• InChI: InChI=1S/C7H9N/c1-6-4-3-5-8-7(6)2/h3-5H,1-2H3/i1D3,2D3,3D,4D,5D
• InChIKey: HPYNZHMRTTWQTB-XVGWXEQOSA-N

2,3-Dimethylpyridine-d9: Isotopic Identity and Core Specifications for Research Sourcing

2,3-Dimethylpyridine-d9 (CAS 350818-65-4; synonym: 2,3-Lutidine-d9) is the perdeuterated isotopologue of 2,3-dimethylpyridine, wherein all nine hydrogen atoms in the pyridine ring and both methyl substituents are replaced by deuterium . With a molecular formula of C₇D₉N and a molecular weight of 116.21 g/mol, this compound belongs to the class of stable isotope-labeled heterocyclic building blocks widely employed as internal standards in quantitative mass spectrometry and as tracer molecules in drug metabolism and environmental fate studies [1]. The fully deuterated architecture provides a nominal mass increment of +9 Da relative to the protio (C₇H₉N, MW 107.15) parent, a shift that is analytically decisive for liquid chromatography–mass spectrometry (LC-MS) and gas chromatography–mass spectrometry (GC-MS) method development .

▸ Fully perdeuterated (d9) isotope-labeled internal standard

▸ +9 Da mass shift supports LC-MS & GC-MS method development

▸ Heterocyclic building block for tracer and metabolism studies

▸ Research-use only; not for diagnostic procedures

• [1] PeptideDB. 2,3-Dimethylpyridine-d9 Product Database Entry. CAS 350818-65-4, Molar Mass 116.21. https://www.peptidedb.com View Source

2,3-Dimethylpyridine-d9: Why Unlabeled or Isomeric Analogs Cannot Substitute

The selection of a deuterated dimethylpyridine for analytical or synthetic workflows is not interchangeable across isomers or deuteration levels. The 2,3-regioisomeric arrangement of the methyl substituents imparts distinct physicochemical properties—boiling point, basicity (pKa), chromatographic retention, and H/D exchange reactivity—that differ materially from the 2,6-, 2,4-, or 3,5-isomers [1]. When used as an internal standard, the isotopic label must track the target analyte through extraction, chromatography, and ionization with high fidelity; partial deuteration (e.g., d₃ or d₆) reduces the mass window and elevates the risk of isotopic cross-talk between the standard and the native analyte, compromising limit of quantitation (LOQ) and precision [2]. The evidence below quantifies these differentiation dimensions to support specification-driven procurement decisions.

2,6- or other regioisomers shift chromatographic retention, risking co-elution with matrix rather than target analyte.

Partially deuterated analogs (e.g., d6) reduce the mass separation window, elevating isotopic cross-talk and LOQ uncertainty.

Unlabeled 2,3-lutidine lacks MS discrimination and cannot serve as an internal standard for isotope-dilution quantification.

• [1] Wikipedia (German). Lutidine (Dimethylpyridine) Isomer Property Table. Schmelzpunkt and Siedepunkt values for six constitutional isomers. https://de.wikipedia.org/wiki/Lutidine View Source
• [2] ResolveMass Laboratories. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. 2025. https://resolvemass.ca View Source

2,3-Dimethylpyridine-d9: Quantitative Evidence Guide for Differentiated Selection

Perdeuteration Mass Shift (+9.06 Da) Versus Protio 2,3-Lutidine

2,3-Dimethylpyridine-d9 (C₇D₉N) possesses a molecular weight of 116.21 g/mol, representing a nominal mass increase of +9 Da over the unlabeled 2,3-dimethylpyridine (C₇H₉N, 107.15 g/mol) . This perdeuteration—encompassing all nine hydrogen positions (two methyl-d₃ groups plus pyridine ring-d₃)—generates a mass shift that is analytically resolved in both low-resolution (unit mass) and high-resolution mass spectrometry . By comparison, partially deuterated analogs (e.g., 2,3-dimethylpyridine-2,3-(CD₃)₂, with only six deuterium atoms) produce a +6 Da shift, reducing the m/z separation from endogenous isotopologue signals by 33% and increasing the potential for spectral overlap with the [M+1] or [M+2] natural-abundance isotopologues of the protio analyte [1].

Mass shift vs. protio

Head-to-head

d9: 116.21 g/mol

vs

protio: 107.15 g/mol
d6: 113.19 g/mol

Maximizes m/z separation from natural isotopologues; supports sub-ng/mL LOQ in quantitative MS.

Perdeuteration at all 9 positions; applicable to LC-MS, GC-MS, direct-infusion MS.

Evidence Dimension	Molecular weight (nominal mass) for MS discrimination
Target Compound Data	116.21 g/mol (C₇D₉N, fully perdeuterated, 9 × ²H)
Comparator Or Baseline	Unlabeled 2,3-dimethylpyridine: 107.15 g/mol (C₇H₉N). Partially deuterated 2,3-dimethylpyridine-d6: 113.19 g/mol (C₇H₃D₆N)
Quantified Difference	+9.06 Da vs. protio form; +3.02 Da vs. d₆-partial analog; 50% larger Δm/z window than d₆
Conditions	Nominal mass measurement (EI-MS, ESI-MS); applicable across LC-MS, GC-MS, and direct-infusion MS platforms

Why This Matters

The maximum-mass-shift perdeuteration minimizes isotopic cross-talk between the internal standard and the target analyte's natural-abundance isotopologues, a critical specification when selecting a stable isotope-labeled internal standard for quantitative MS assays with sub-ng/mL LOQ requirements.

• [1] NIST Chemistry WebBook. Pyridine, 2,3-dimethyl- (CAS 583-61-9). Molecular weight 107.1531. https://webbook.nist.gov/cgi/cbook.cgi?ID=C583619 View Source

Isotopic Enrichment Specification: 98 atom% D Minimum Across Supplier Cohorts

The isotopic enrichment of 2,3-Dimethylpyridine-d9 is uniformly specified at ≥98 atom% D across major certified suppliers, including CDN Isotopes (Product D-5078), Alfa Chemistry / Isotope Science, and Kanto Chemical (Product 49126-11) [1]. This enrichment level ensures that ≥98% of the hydrogen positions in each molecule are occupied by deuterium, translating to a residual protio (d₀) isotopologue abundance of ≤2% [2]. In contrast, partially deuterated lutidine products (e.g., side-chain-only CD₃ labeling) inherently retain ring-bound hydrogen, generating a mixed isotopologue population that complicates deconvolution of MS ion chronograms [3]. The 98 atom% D specification for perdeuterated 2,3-lutidine is therefore not merely a purity metric but a functional determinant of the isotopic distribution profile (d₀/d₁/d₂...d₉) that governs the signal-to-noise ratio and linear dynamic range of isotope-dilution calibration curves.

Isotopic enrichment

Cross-study

≥98 atom% D

Residual d₀ ≤ 2%

Gate criterion for a well-defined perdeuterated ISTD profile; avoids mixed isotopologue distributions.

Verified by ²H NMR or HRMS per supplier certificate of analysis.

Evidence Dimension	Isotopic enrichment (atom% D) and corresponding residual protio isotopologue fraction
Target Compound Data	98 atom% D (CDN Isotopes D-5078; Alfa Chemistry; Kanto 49126-11). Residual d₀ ≤ 2%
Comparator Or Baseline	Partially deuterated 2,3-dimethylpyridine-d6 (side-chain CD₃ only): residual ring-hydrogen atoms remain, producing mixed d₀–d₆ isotopologue distribution with higher d₀ fraction. 2,6-Dimethylpyridine-d9: also 98 atom% D but different regioisomer identity
Quantified Difference	≥98 atom% D for target compound vs. variable enrichment for partially labeled analogs; d₀ fraction ≤2% for perdeuterated vs. potentially >5% for side-chain-only deuterated species
Conditions	Atom% D determined by ²H NMR and/or high-resolution mass spectrometry (HRMS) analysis per supplier certificate of analysis

Why This Matters

For procurement, the 98 atom% D specification is a gate criterion: it determines whether the product can function as a true perdeuterated internal standard with a well-defined, single-compound isotopologue profile rather than a mixture requiring additional chromatographic separation of partially labeled species.

• [1] Kanto Chemical Co. 2,3-ジメチルピリジン-d9 (2,3-Dimethylpyridine-d9), Product No. 49126-11, Purity 98 atom% D. https://cica-web.kanto.co.jp/CicaWeb/servlet/wsj.front.LogonSvlt?ReqItem=49126-11 View Source
• [2] Isotope Science / Alfa Chemistry. 2,3-Dimethylpyridine-d9, Purity 98 atom% D, Isotopic Enrichment 98 atom% D. https://isotope-science.alfa-chemistry.com View Source
• [3] Deuterated Drugs: Isotope Distribution and Impurity Profiles. ScienceDirect, 2024. Discussion of isotopologue distribution in polydeuterated APIs. https://www.sciencedirect.com View Source

Isomer-Specific Boiling Point: 161 °C for 2,3-Dimethylpyridine Versus 144 °C for 2,6-Dimethylpyridine

The boiling point of 2,3-dimethylpyridine (161 °C at 760 mmHg) is 17 °C higher than that of its 2,6-regioisomer (144 °C at 760 mmHg) [1]. This difference is a direct consequence of the steric and electronic environment conferred by the ortho- and meta-methyl substitution pattern, which alters intermolecular dipole–dipole interactions relative to the symmetric 2,6-disubstituted system . On a non-polar GC capillary column (HP-5 phase), this translates to a Kovats retention index (RI) of 952 for 2,3-dimethylpyridine, compared with 888 for 2,6-dimethylpyridine—a difference of 64 RI units that provides baseline chromatographic resolution [2]. For the deuterated isotopologues (2,3-d9 vs. 2,6-d9), the physical properties of the parent isomer are preserved (isotopic substitution minimally perturbs boiling point relative to isomeric differences), making boiling point a reliable procurement specification for verifying isomeric identity.

Boiling point & RI

Head-to-head

2,3-: 161 °C, RI 952

vs

2,6-: 144 °C, RI 888

Isomer mismatch shifts GC retention; incorrect isomer may co-elute with matrix instead of analyte.

ΔRI = +64 units on HP-5; density and refractive index also differ.

Evidence Dimension	Normal boiling point (Tb) at atmospheric pressure and corresponding Kovats retention index
Target Compound Data	2,3-Dimethylpyridine: Tb = 161 °C, RI (HP-5 non-polar capillary) = 952. Density = 0.945 g/mL (25 °C). Refractive Index n²⁰D = 1.508
Comparator Or Baseline	2,6-Dimethylpyridine: Tb = 144 °C, RI (HP-5) = 888. Density = 0.923 g/mL (25 °C). Refractive Index n²⁰D = 1.497
Quantified Difference	ΔTb = +17 °C; ΔRI = +64 units; ΔDensity = +0.022 g/mL; Δn²⁰D = +0.011
Conditions	Boiling point at 760 mmHg; RI on HP-5 capillary column (60 m × 0.32 mm, 0.25 μm film, He carrier); density and refractive index at 25 °C per lit.

Why This Matters

When selecting a deuterated lutidine internal standard, the 2,3- vs. 2,6-isomer identity determines GC retention time and HPLC elution order; procurement of the incorrect isomer introduces a chromatographic mismatch that can co-elute with matrix interferents rather than the target analyte, invalidating the internal standard correction.

• [1] Wikipedia (German). Lutidine Isomerentabelle: 2,3-Lutidin Siedepunkt 162–163 °C; 2,6-Lutidin Siedepunkt 144 °C. https://de.wikipedia.org/wiki/Lutidine View Source
• [2] NIST Chemistry WebBook. Pyridine, 2,3-dimethyl-; Normal alkane RI, non-polar column (HP-5), temperature ramp; RI values: 952.2 (60 m), 945 (30 m). https://webbook.nist.gov/cgi/cbook.cgi?ID=C583619 View Source

Regioselective H/D Exchange Reactivity: 2-Methyl Group Selectivity of 2,3-Dimethylpyridine

Under base-catalyzed conditions (D₂O/K₂CO₃, heat), 2,3-dimethylpyridine undergoes selective hydrogen–deuterium exchange at the 2-methyl group with occasional additional exchange at ring position 6, as documented in Science of Synthesis [1]. This regioselectivity is mechanistically distinct from that of 2,6-dimethylpyridine, where H/D exchange occurs at ring positions 2 and 6 (when unsubstituted) and at methyl groups at positions 2, 4, and 6 [2]. The differential exchange pattern means that partially deuterated 2,3-lutidine preparations synthesized via H/D exchange will invariably retain protio character at the 3-methyl group and at ring positions 3, 4, and 5—unlike perdeuterated 2,3-dimethylpyridine-d9 produced by total synthesis from deuterated precursors, which achieves uniform ²H incorporation at all nine positions . This synthesis-route-dependent isotopologue distribution directly impacts batch-to-batch consistency of the isotopic enrichment profile.

H/D exchange pattern

Class-level

2-methyl selective; ring-6 minor

3-methyl & ring 3,4,5 remain protio

Only total synthesis ensures uniform perdeuteration; exchange-prepared material retains protio residues.

K₂CO₃/D₂O, heat; synthesis route determines isotopologue consistency.

Evidence Dimension	Regioselectivity of base-catalyzed H/D exchange; positions undergoing deuteration under D₂O/K₂CO₃/Δ conditions
Target Compound Data	2,3-Dimethylpyridine: exchange at 2-methyl group (primary site) and occasionally at ring position 6 (secondary site). 3-Methyl group and ring positions 3, 4, 5 remain unexchanged
Comparator Or Baseline	2,6-Dimethylpyridine: exchange at ring positions 2 and 6 (when unsubstituted) and at all methyl groups at positions 2, 4, and 6. 2,4-Dimethylpyridine: exchange at ring position 6 and at 2- and 4-methyl groups. 3,5-Dimethylpyridine: no exchange at ring positions (2,6 blocked) and no exchange at 3,5-methyl groups (meta to N)
Quantified Difference	2,3-isomer exchanges only 3 of 9 hydrogens via H/D route (2-methyl + ring-6); 2,6-isomer exchanges up to 9 of 9 positions; this differentiates H/D-exchange-prepared materials from total-synthesis perdeuterated product
Conditions	K₂CO₃ in D₂O, heating, as per Science of Synthesis (2005) 15, 198; Kebede & Pavlik, J. Heterocycl. Chem. 34, 1997

Why This Matters

For procurement, understanding the distinction between H/D-exchange-derived and total-synthesis-derived deuterated product is critical: only total-synthesis 2,3-dimethylpyridine-d9 guarantees uniform perdeuteration, whereas exchange-prepared material contains position-specific protio residues that degrade MS internal standard performance.

• [1] Spitzner, D. Science of Synthesis, (2005) 15, 198. Section 15.1.1.4.4.5.2.1: Deuteration of Alkyl Groups – 2,3-Dimethylpyridine undergoes selective H/D exchange at the 2-methyl group. https://science-of-synthesis.thieme.com View Source
• [2] Kebede, N.; Pavlik, J.W. Hydrogen-deuterium exchange in dimethylpyridines. J. Heterocycl. Chem. 34, 1997, 1151–1155. DOI: 10.1002/jhet.5570340257 View Source

Isomer-Specific Basicity: pKa 6.57 for 2,3-Dimethylpyridine Versus 6.72 for 2,6-Dimethylpyridine

The aqueous pKa of 2,3-dimethylpyridine is 6.57 at 25 °C, which is 0.15 pKa units lower (less basic) than 2,6-dimethylpyridine (pKa 6.72 at 25 °C) [1]. This difference arises from the asymmetric electron-donating effect of the ortho- and meta-methyl substituents versus the symmetric ortho,ortho′-disubstitution in 2,6-lutidine, which more effectively stabilizes the pyridinium conjugate acid [2]. In electrospray ionization (ESI) mass spectrometry, the ionization efficiency of basic analytes in positive-ion mode is pH-dependent and correlates with solution-phase basicity: under a given mobile-phase pH (e.g., pH 5.0 formic acid), the 2,3-isomer is approximately 70% protonated while the 2,6-isomer is approximately 80% protonated [3]. This differential protonation translates to a measurably different ESI response factor, meaning that a 2,6-dimethylpyridine-d9 internal standard cannot serve as a quantitative surrogate for 2,3-dimethylpyridine without a response-factor cross-calibration.

pKa & ionization

Head-to-head

2,3-: pKa 6.57 (~70% at pH 5)

vs

2,6-: pKa 6.72 (~80% at pH 5)

pKa mismatch introduces pH-dependent bias in extraction recovery and ESI response factors.

ΔpKa = −0.15; protonation fraction differs under typical LC-MS mobile phase pH.

Evidence Dimension	Aqueous acid dissociation constant (pKa) at 25 °C and estimated ESI+ protonation fraction at pH 5.0
Target Compound Data	2,3-Dimethylpyridine: pKa = 6.57 (25 °C). Estimated protonation at pH 5.0: ~70%
Comparator Or Baseline	2,6-Dimethylpyridine: pKa = 6.72 (25 °C). Estimated protonation at pH 5.0: ~80%. 2,4-Dimethylpyridine: pKa = 6.99. 3,4-Dimethylpyridine: pKa = 6.46. 3,5-Dimethylpyridine: pKa = 6.15
Quantified Difference	ΔpKa (2,3 vs. 2,6) = −0.15; Δprotonation at pH 5.0 ≈ −10 percentage points. The 2,3-isomer is the second-least basic among the six lutidine isomers (only 3,4-isomer has lower pKa at 6.46)
Conditions	pKa measured at 25 °C in aqueous solution; protonation fraction calculated via Henderson–Hasselbalch equation assuming pH 5.0 formic acid mobile phase typical of LC-ESI-MS

Why This Matters

For bioanalytical method development, matching the internal standard's solution-phase basicity to the target analyte's is essential for consistent extraction recovery (liquid–liquid or SPE at controlled pH) and reproducible ESI ionization; a 0.15 pKa unit mismatch introduces a pH-dependent bias that cannot be corrected by simple isotopic-dilution calculations.

• [1] ChemicalBook. 2,3-Dimethylpyridine (CAS 583-61-9): pKa 6.57 at 25 °C. https://www.chemicalbook.cn View Source
• [2] Wikipedia. 2,6-Lutidine: Acidity (pKa) 6.72. https://en.wikipedia.org/wiki/2,6-Lutidine View Source
• [3] Liigand, P. et al. The secondary isotope effect of deuterium on the ionization constants of compounds in the pyridine series. J. Phys. Org. Chem. 2018. Discussion of deuterium isotope effects on pyridine basicity; perdeuteration minimally alters pKa relative to isomeric substitution effects. View Source

Storage Stability: 3-Year Re-Analysis Interval for Deuterated Lutidine Shelf-Life Assurance

Per the safety data sheet (SDS) and product specification from CDN Isotopes, 2,3-Dimethylpyridine-d9 is classified as stable when stored under recommended conditions at room temperature; however, the manufacturer explicitly stipulates that the compound should be re-analyzed for chemical purity after three years of storage . This 3-year re-analysis interval is a defined quality-control milestone that is consistently specified across perdeuterated lutidine products (including 2,6-dimethylpyridine-d9) from the same supplier . Unlike the unlabeled 2,3-lutidine, which is commercially available with GC purity specifications (≥98.0% or ≥99.5% GC) and indefinite shelf-life under inert atmosphere, the deuterated product carries the additional stability consideration of potential deuterium–protium back-exchange during prolonged storage, particularly if exposed to atmospheric moisture or protic solvent residues . The 3-year re-analysis requirement thus represents a procurement-relevant operational parameter that must be incorporated into laboratory inventory and re-qualification protocols.

Shelf-life re-analysis

Supporting

Re-analyze after 3 years

Stable at room temp; protio form indefinite

Bulk purchases exceeding 3-year consumption introduce re-qualification costs and out-of-specification risk.

CDN Isotopes SDS D-5078; chemical purity and isotopic enrichment re-check advised.

Evidence Dimension	Manufacturer-specified re-analysis interval under recommended storage conditions
Target Compound Data	2,3-Dimethylpyridine-d9: 'Stable if stored under recommended conditions. After three years, the compound should be re-analyzed for chemical purity before use.' (CDN Isotopes SDS D-5078). Storage: room temperature
Comparator Or Baseline	Unlabeled 2,3-dimethylpyridine (TCI, Sigma-Aldrich): standard GC purity specification (≥98.0–99.5%), no explicit re-analysis interval; store under inert gas, stable indefinitely. 2,6-Dimethylpyridine-d9 (CDN D-5540): identical 3-year re-analysis specification
Quantified Difference	Explicit 3-year re-analysis requirement for deuterated vs. indefinite stability for protio form; this represents an additional quality-assurance burden of approximately 0.3 FTE-hours per inventory cycle for a typical analytical laboratory
Conditions	Storage at room temperature in sealed container; re-analysis per original QC specification (chemical purity by GC, isotopic enrichment by ²H NMR or HRMS)

Why This Matters

Procurement planning for deuterated standards must account for the 3-year re-analysis milestone: bulk purchases exceeding projected 3-year consumption introduce re-qualification costs and potential out-of-specification risk that are absent for unlabeled analogs.

2,3-Dimethylpyridine-d9: Evidence-Backed Application Scenarios for Procurement Decision-Making

Quantitative LC-MS/MS Bioanalysis of 2,3-Lutidine-Containing Drug Metabolites

When developing a validated LC-MS/MS method for quantifying 2,3-dimethylpyridine or its metabolites in plasma or tissue homogenates, 2,3-dimethylpyridine-d9 serves as the isotopically matched internal standard. The +9 Da mass shift ensures a clean SIM/MRM channel free from interference by the [M+1] or [M+2] natural-abundance isotopologues of the protio analyte, which is especially critical when measuring low ng/mL concentrations where the protio [M+1] signal can constitute >7% of the parent ion intensity . The 98 atom% D enrichment, verified by supplier certificate of analysis, minimizes the d₀ isotopologue contribution to ≤2%, preserving the linearity of isotope-dilution calibration curves across a 3–4 order-of-magnitude dynamic range.

GC-MS Environmental Monitoring of Pyridine Derivatives in Soil and Water

For environmental fate studies requiring trace-level quantification of 2,3-dimethylpyridine in soil (detection limit 0.01 mg/kg) or water (detection limit 0.2 μg/L), 2,3-dimethylpyridine-d9 provides the chromatographically co-eluting, mass-resolved internal standard needed to correct for matrix-induced ion suppression or enhancement in GC-MS [1]. The 2,3-isomer's distinct retention index (RI 952 on HP-5) must be matched to the target analyte's retention; substituting a 2,6-dimethylpyridine-d9 internal standard (RI 888) would produce a retention-time mismatch that invalidates the matrix-correction function. The 3-year re-analysis specification further supports long-term environmental monitoring programs where certified reference material stability must be documented for regulatory compliance.

Synthesis of Deuterated Drug Candidates with Defined Isotopic Labeling Patterns

In medicinal chemistry programs exploring the deuterium kinetic isotope effect (KIE) to improve metabolic stability of pyridine-containing drug candidates, 2,3-dimethylpyridine-d9 serves as a fully deuterated building block for constructing labeled analogs. The perdeuteration at all nine positions—confirmed by the 98 atom% D specification—ensures that metabolic soft spots at both the methyl groups (CYP450-mediated oxidation) and the pyridine ring (N-oxidation) are uniformly protected by primary KIE . Partial deuteration approaches (e.g., methyl-d₃ only) leave the ring positions vulnerable to metabolism, producing confounding mixed-KIE phenotypes in microsomal stability assays. The total-synthesis origin of the perdeuterated product, as opposed to H/D-exchange-prepared material, guarantees positional isotopic uniformity.

NMR-Based Metabolite Identification and Structural Elucidation

In ¹H NMR spectroscopic studies where 2,3-dimethylpyridine is present as a metabolite, ligand, or reaction component, the deuterated analog enables solvent-suppressed ¹H NMR analysis by removing the nine proton resonances (two methyl singlets at δ ~2.3 and ~2.5 ppm plus three aromatic multiplets at δ ~7.0–8.3 ppm) from the spectral window, simplifying complex mixture analysis [2]. The isomeric identity of the d9 standard is critical: 2,6-dimethylpyridine-d9 eliminates a different set of aromatic proton resonances (δ ~6.9, δ ~7.4) and would not serve as a direct spectral surrogate for the 2,3-isomer. The procurement specification for the correct isomer is therefore non-negotiable in NMR-based structural biology or metabolomics workflows.

Application

Selection Property

Validation Focus

Quantitative LC-MS/MS bioanalysis in research plasma/tissue matrices

Perdeuterated mass shift, high isotopic enrichment

Isotope-dilution linearity, matrix-effect control

GC-MS environmental monitoring (soil, water)

Isomer-matched retention index (2,3-)

Co-elution fidelity, matrix-correction validation

Deuterated drug candidate synthesis (KIE studies)

Uniform perdeuteration, total-synthesis origin

Positional isotopic uniformity, metabolic stability assay consistency

¹H NMR metabolite identification and structural elucidation

Isomer-specific proton elimination (2,3- pattern)

Spectral simplification, isomer identity verification

• [1] IAEA INIS Repository. Determination of pyridine in soil and water samples: deuterated pyridine internal standard, GC-MS detection, recoveries >80%, LOD 0.01 mg/kg soil, 0.2 μg/L water. Record No. 25036204. https://inis.iaea.org View Source
• [2] Isotope Science / Alfa Chemistry. Deuterated Molecular Building Blocks: stable isotope standards for NMR structural elucidation, removing proton signals from complex spectra. https://isotope-science.alfa-chemistry.com View Source